Cas no 1541054-68-5 (2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid)

• Product Name: 2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid
• CAS No: 1541054-68-5
• MF: C₉H₁₆FNO₂
• MW: 189.227246284485
• CID: 5738554
• PubChem ID: 81358268
• Update Time: 2025-05-21

2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethylpiperidin-4-yl)-2-fluoroaceticacid
• AKOS019932118
• 1541054-68-5
• 2-(1-ethylpiperidin-4-yl)-2-fluoroacetic acid
• EN300-783102
• 4-Piperidineacetic acid, 1-ethyl-α-fluoro-
• 2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid

• Inchi： 1S/C9H16FNO2/c1-2-11-5-3-7(4-6-11)8(10)9(12)13/h7-8H,2-6H2,1H3,(H,12,13)
• InChI Key： QFILAFSTQNVPTH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1CCN(CC)CC1

Computed Properties

• Exact Mass: 189.11650692g/mol
• Monoisotopic Mass: 189.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.108±0.06 g/cm3(Predicted)
• Boiling Point: 294.2±10.0 °C(Predicted)
• pka: 2.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid

Introduction to 2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid (CAS No. 1541054-68-5)

2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid (CAS No. 1541054-68-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a piperidine ring and a fluorinated acetic acid moiety. The combination of these functional groups endows the molecule with distinct pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid can be represented as C₉H₁₇FO₂. The presence of the fluorine atom in the acetic acid group is particularly noteworthy, as it can significantly influence the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These properties are crucial for optimizing the compound's pharmacokinetic profile and enhancing its therapeutic potential.

Recent studies have explored the biological activities of 2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid to interact with specific GPCRs could make it a valuable tool for developing new treatments for neurological disorders, cardiovascular diseases, and other conditions.

In addition to its receptor-modulating properties, 2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid has shown promise in preclinical studies as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases, including arthritis, asthma, and inflammatory bowel disease. The anti-inflammatory effects of 2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid may be attributed to its ability to inhibit the production of pro-inflammatory cytokines and other mediators of inflammation.

The pharmacokinetic properties of 2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid have also been extensively studied. Research has demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. For instance, it has been shown to have good oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. These properties suggest that 2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid could be effectively administered orally or via other routes, depending on the therapeutic application.

To further evaluate the safety and efficacy of 2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into the compound's toxicity profile and potential side effects. For example, acute toxicity tests have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal subjects. Chronic toxicity studies are ongoing to assess long-term safety.

The potential therapeutic applications of 2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid are diverse and promising. In addition to its potential as a GPCR modulator and anti-inflammatory agent, recent research has also explored its use in cancer therapy. Preliminary studies have indicated that the compound may exhibit antiproliferative effects on certain types of cancer cells, suggesting that it could be developed as an adjunctive therapy in oncology.

The development of new drugs often involves extensive optimization of lead compounds to improve their pharmacological properties and reduce potential side effects. In this context, researchers are actively investigating structural modifications of 2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid. These efforts aim to enhance the compound's potency, selectivity, and safety profile through rational drug design approaches. Techniques such as molecular docking simulations and structure-activity relationship (SAR) studies are being employed to guide these optimization efforts.

Clinical trials are an essential step in translating preclinical findings into real-world therapeutic applications. While no clinical trials involving 2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid have been initiated yet, preclinical data are being compiled to support future clinical investigations. The successful completion of these trials will be crucial for determining the safety and efficacy of the compound in human subjects.

In conclusion, 2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid (CAS No. 1541054-68-5) is a promising compound with a unique chemical structure that offers significant potential for various therapeutic applications. Its ability to modulate GPCRs, exhibit anti-inflammatory effects, and potentially serve as an antiproliferative agent makes it an exciting candidate for further research and development. As preclinical studies continue to advance our understanding of this compound's properties and mechanisms of action, we can look forward to its potential contributions to improving human health.